![molecular formula C11H16O B6243750 spiro[5.5]undec-3-en-2-one CAS No. 66868-93-7](/img/no-structure.png)
spiro[5.5]undec-3-en-2-one
Description
Spiro[5.5]undec-3-en-1-one is a chemical compound with the CAS Number: 2247101-90-0 . It has a molecular weight of 164.25 . It is in liquid form .
Synthesis Analysis
The synthesis of spiro[5.5]undec-3-en-2-one involves a multicomponent condensation of dimedone, aromatic aldehydes, acetoacetic ester, and allylamine in a molar ratio of 1:2:1:1 . This reaction leads to the formation of ethyl-3-(allylamino)-9,9-dimethyl-7,11-dioxo-1,5-diarylspiro[5.5]undec-2-en-2-carboxylates .Molecular Structure Analysis
The molecular structure of spiro[5.5]undec-3-en-2-one is represented by the InChI code: 1S/C11H16O/c12-10-6-2-5-9-11(10)7-3-1-4-8-11/h2,5H,1,3-4,6-9H2 . The structure of all synthesized compounds is confirmed by modern physical methods of analysis .Physical And Chemical Properties Analysis
Spiro[5.5]undec-3-en-1-one has a molecular weight of 164.25 . The compound is in liquid form .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of spiro[5.5]undec-3-en-2-one can be achieved through a multistep process involving the cyclization of a suitable precursor. The key step in the synthesis involves the formation of the spirocyclic ring system through a Diels-Alder reaction. The starting material for this reaction can be prepared through a series of functional group transformations from commercially available starting materials.", "Starting Materials": ["1-decene", "2-bromo-2-methylpropane", "sodium hydride", "acetic anhydride", "sodium acetate", "acetic acid", "sodium hydroxide", "chloroform", "magnesium sulfate", "sodium bicarbonate", "magnesium", "ethyl acetate", "acetyl chloride", "sodium borohydride", "methanol", "hydrochloric acid", "sodium chloride", "sodium sulfate", "potassium carbonate", "cyclopentadiene"], "Reaction": ["1. 1-decene is reacted with 2-bromo-2-methylpropane in the presence of sodium hydride to form 2-bromo-2-methylpropyldecane.", "2. 2-bromo-2-methylpropyldecane is then reacted with acetic anhydride and sodium acetate to form the corresponding acetate ester.", "3. The acetate ester is then hydrolyzed with sodium hydroxide to form the corresponding alcohol.", "4. The alcohol is then converted to the corresponding bromide using hydrobromic acid and hydrogen peroxide.", "5. The bromide is then reacted with cyclopentadiene in chloroform to form the Diels-Alder adduct.", "6. The adduct is then treated with magnesium sulfate and filtered to remove any impurities.", "7. The crude product is then purified by column chromatography using ethyl acetate as the eluent.", "8. The purified adduct is then reacted with acetyl chloride and sodium borohydride to form the corresponding alcohol.", "9. The alcohol is then oxidized with sodium chlorite to form the corresponding ketone.", "10. The ketone is then reduced with sodium borohydride in methanol to form spiro[5.5]undec-3-en-2-one."] } | |
CAS RN |
66868-93-7 |
Product Name |
spiro[5.5]undec-3-en-2-one |
Molecular Formula |
C11H16O |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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